Cas no 1482389-44-5 (3-Bromo-4-methylbenzene-1,2-diamine)

• Product Name: 3-Bromo-4-methylbenzene-1,2-diamine
• CAS No: 1482389-44-5
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD29906755
• CID: 4601780
• PubChem ID: 14397303
• Update Time: 2025-08-05

3-Bromo-4-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methylbenzene-1,2-diamine
• 3-Bromo-4-methyl-benzene-1,2-diamine
• SB33747
• Z2418194186
• 3-Bromo-4-methylbenzene-1,2-diamine

• MDL： MFCD29906755
• Inchi： 1S/C7H9BrN2/c1-4-2-3-5(9)7(10)6(4)8/h2-3H,9-10H2,1H3
• InChI Key： CTIPXZGAKLIGTE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• XLogP3: 1.6
• Topological Polar Surface Area: 52

Additional information on 3-Bromo-4-methylbenzene-1,2-diamine

3-Bromo-4-methylbenzene-1,2-diamine: A Comprehensive Overview

3-Bromo-4-methylbenzene-1,2-diamine (CAS No. 1482389-44-5) is a versatile aromatic diamine compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its bromine and methyl substituents on the benzene ring, has attracted considerable attention due to its unique chemical properties and potential for use in advanced materials, pharmaceuticals, and electronic devices.

The structure of 3-bromo-4-methylbenzene-1,2-diamine consists of a benzene ring with two amino groups (-NH₂) at positions 1 and 2, a bromine atom at position 3, and a methyl group (-CH₃) at position 4. This arrangement imparts the compound with a combination of electron-donating and electron-withdrawing groups, which influence its reactivity and functional properties. The presence of the amino groups makes it particularly useful in reactions involving nucleophilic substitution or addition.

Recent studies have highlighted the potential of 3-bromo-4-methylbenzene-1,2-diamine in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). For instance, researchers have demonstrated that this compound can serve as a building block for constructing highly porous MOFs with exceptional catalytic activity. The ability to form stable coordination bonds with metal ions makes it an ideal candidate for these applications.

In the field of pharmaceuticals, 3-bromo-4-methylbenzene-1,2-diamine has shown promise as an intermediate in drug synthesis. Its unique electronic properties allow for the creation of bioactive molecules with specific targeting capabilities. For example, recent research has explored its use in developing anti-cancer agents that can selectively target cancer cells while minimizing toxicity to healthy tissues.

The synthesis of 3-bromo-4-methylbenzene-1,2-diamine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of an intermediate diamine derivative followed by alkylation to introduce the methyl group. The optimization of these steps is crucial for achieving the desired product quality.

From an environmental perspective, understanding the degradation pathways of 3-bromo-4-methylbenzene-1,2-diamine is essential for assessing its potential impact on ecosystems. Recent studies have shown that under certain conditions, this compound can undergo biodegradation through microbial action or photochemical reactions. These findings are critical for developing sustainable practices in its production and disposal.

In conclusion, 3-bromo-4-methylbenzene-1,2-diamine (CAS No. 1482389-44-5) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and functional properties make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new uses for this compound, its significance in the chemical landscape is expected to grow further.